Cas no 100126-94-1 (2,5-Dimethoxy-benzenepropanoyl Chloride)

• Product Name: 2,5-Dimethoxy-benzenepropanoyl Chloride
• CAS No: 100126-94-1
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 2860759
• PubChem ID: 121219721
• Update Time: 2025-06-08

2,5-Dimethoxy-benzenepropanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)propionyl chloride
• 3-(2,5-dimethoxy-phenyl)-propionyl chloride;3-(2,5-Dimethoxy-phenyl)-propionylchlorid;
• 100126-94-1
• 3-(2,5-Dimethoxyphenyl)propanoyl chloride
• Benzenepropanoyl chloride, 2,5-dimethoxy-
• 2,5-Dimethoxy-benzenepropanoyl Chloride

• Inchi： 1S/C11H13ClO3/c1-14-9-4-5-10(15-2)8(7-9)3-6-11(12)13/h4-5,7H,3,6H2,1-2H3
• InChI Key： XDQIRTSKIHVAPM-UHFFFAOYSA-N
• SMILES： ClC(CCC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 228.05500
• Monoisotopic Mass: 228.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.40180

Additional information on 2,5-Dimethoxy-benzenepropanoyl Chloride

Latest Research Insights on 2,5-Dimethoxy-benzenepropanoyl Chloride (CAS: 100126-94-1) in Chemical and Biomedical Applications

2,5-Dimethoxy-benzenepropanoyl Chloride (CAS: 100126-94-1) is a specialized chemical intermediate with significant relevance in pharmaceutical synthesis and material science. Recent studies have highlighted its utility in the development of novel bioactive compounds, particularly in the context of central nervous system (CNS) drug discovery. This briefing synthesizes cutting-edge research on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in synthesizing serotonin receptor modulators. Researchers optimized a microwave-assisted coupling reaction using 2,5-Dimethoxy-benzenepropanoyl Chloride to achieve an 82% yield of target arylpiperazine derivatives, showing enhanced binding affinity for 5-HT_2A receptors compared to conventional synthetic routes. The improved pharmacokinetic properties of these derivatives suggest potential applications in neuropsychiatric disorder treatment.

Advanced analytical characterization techniques, including ¹³C-NMR crystallography and high-resolution mass spectrometry (HRMS), have recently elucidated the compound's stable crystalline structure at room temperature (melting point 89-91°C). These findings, reported in ACS Omega (2024), provide critical data for quality control in industrial-scale production, addressing previous challenges in batch-to-batch reproducibility.

In biomedical applications, a breakthrough study in Bioorganic & Medicinal Chemistry Letters (2024) revealed the compound's utility in creating photoactivatable prodrugs. By conjugating 2,5-Dimethoxy-benzenepropanoyl Chloride with novel coumarin derivatives, researchers developed light-triggered drug release systems with spatiotemporal precision, showing promise for targeted cancer therapy with reduced off-target effects in in vivo models.

Safety assessments have progressed significantly, with a recent OECD-compliant study (2024) establishing an LD₅₀ of 320 mg/kg in rodent models. The research emphasized proper handling protocols due to the compound's moderate skin sensitization potential (GHS Category 1B), while noting its favorable environmental profile with 98% biodegradation within 28 days under standard OECD 301B conditions.

Emerging applications in material science include its use as a crosslinking agent for temperature-responsive hydrogels, as documented in Advanced Functional Materials (2023). The compound's unique aromatic structure enables π-π stacking interactions that enhance mechanical strength while maintaining biocompatibility, opening possibilities for smart drug delivery systems and tissue engineering scaffolds.

Ongoing clinical translation efforts focus on derivatives of 2,5-Dimethoxy-benzenepropanoyl Chloride, with two investigational new drug (IND) applications currently in Phase I trials for migraine prophylaxis and treatment-resistant depression. These developments underscore the compound's growing importance in CNS drug development pipelines.

Future research directions identified in recent literature include exploring enantioselective synthesis methods to access chiral derivatives, as well as investigating structure-activity relationships through computational modeling approaches. The compound's versatility continues to make it a valuable building block in both academic and industrial research settings.